Cas no 17321-19-6 (Pyridazine,3-chloro-6-(3-methylbutoxy)-)

• Product Name: Pyridazine,3-chloro-6-(3-methylbutoxy)-
• CAS No: 17321-19-6
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 224320
• PubChem ID: 252826
• Update Time: 2025-04-19

Pyridazine,3-chloro-6-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3-chloro-6-(3-methylbutoxy)-
• 3-Chlor-6-isopentyloxy-pyridazin
• 3-chloro-6-(3-methyl-butoxy)-pyridazine
• 3-chloro-6-iodo-pyridazine
• 3-chloro-6-isopentyloxy-pyridazine
• 3-isopentyloxy-6-chloropyridazine
• 3-Isopentyloxy-6-chlor-pyridazin
• 6-chloro-3-iodopyridazine
• 6-Isopentyloxy-3-chlor-pyridazin
• ACMC-1CG9B
• AGN-PC-00P6IL
• chloroiodopyridazine
• CTK0G9961
• KSC169S6D
• PYRIDAZINE, 3-CHLORO-6-IODO-
• SBB054548
• 3-chloro-6-(3-methylbutoxy)pyridazine
• NSC-75069
• DTXSID00938339
• 17321-19-6
• SCHEMBL7069323
• AIZOHIFTQCRDIP-UHFFFAOYSA-N
• TQP1671
• AKOS000163848
• NSC75069
• 3-chloro-6-(isopentyloxy)pyridazine

• Inchi： 1S/C9H13ClN2O/c1-7(2)5-6-13-9-4-3-8(10)11-12-9/h3-4,7H,5-6H2,1-2H3
• InChI Key： AIZOHIFTQCRDIP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OCCC(C)C

Computed Properties

• Exact Mass: 200.07179
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01
• LogP: 2.55490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers